Cas no 1421009-98-4 ((S)-1-(6-Chloropyrimidin-4-yl)piperidin-3-ol)

• Product Name: (S)-1-(6-Chloropyrimidin-4-yl)piperidin-3-ol
• CAS No: 1421009-98-4
• MF: C₉H₁₂ClN₃O
• MW: 213.664080619812
• CID: 2165494
• Update Time: 2023-08-05

(S)-1-(6-Chloropyrimidin-4-yl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• (S)-1-(6-chloropyrimidin-4-yl)piperidin-3-ol
• (S)-1-(6-Chloropyrimidin-4-yl)piperidin-3-ol

• Inchi： 1S/C9H12ClN3O/c10-8-4-9(12-6-11-8)13-3-1-2-7(14)5-13/h4,6-7,14H,1-3,5H2/t7-/m0/s1
• InChI Key： RVIPRLBRGJPOIM-ZETCQYMHSA-N
• SMILES： ClC1=CC(=NC=N1)N1CCC[C@@H](C1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Topological Polar Surface Area: 49.2